Cas no 866954-86-1 (2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester)

2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester is a fluorinated aromatic ester with a reactive α,β-unsaturated carbonyl moiety, making it a valuable intermediate in organic synthesis. Its trifluoromethyl and methoxy substituents enhance electronic and steric properties, facilitating selective reactivity in cross-coupling and cyclization reactions. The ethoxyacrylate group offers versatility as a Michael acceptor or precursor for further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs contribute to bioactive molecule development. High purity and stability under controlled conditions ensure consistent performance in synthetic applications. Its well-defined reactivity profile makes it suitable for precision chemical transformations.

2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester structure

866954-86-1 structure

Product Name:2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester

CAS No:866954-86-1

MF:C₁₅H₁₅F₃O₅

MW:332.271815538406

CID:4553176

Update Time:2025-10-28

2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- 2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester
- Ethyl (Z)-3-ethoxy-2-(2,4,5-trifluoro-3-methoxybenzoyl)acrylate
- Ethyl (2Z)-3-ethoxy-2-(2,4,5-trifluoro-3-methoxybenzoyl)acrylate
- ethyl (Z)-3-ethoxy-2-(2,4,5-trifluoro-3-methoxybenzoyl)prop-2-enoate
- Ethyl (αZ)-α-(ethoxymethylene)-2,4,5-trifluoro-3-methoxy-β-oxobenzenepropanoate (ACI)
- Inchi： 1S/C15H15F3O5/c1-4-22-7-9(15(20)23-5-2)13(19)8-6-10(16)12(18)14(21-3)11(8)17/h6-7H,4-5H2,1-3H3/b9-7-
- InChI Key： ZIMIAPVHHUISPY-CLFYSBASSA-N
- SMILES： C(C1C=C(F)C(F)=C(OC)C=1F)(=O)/C(=C/OCC)/C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 23
Rotatable Bond Count: 8
Complexity: 454
XLogP3: 2.9
Topological Polar Surface Area: 61.8

2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T790735-50mg	2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester	866954-86-1		50mg	$207.00	2023-05-17
TRC	T790735-500mg	2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester	866954-86-1		500mg	$ 1200.00	2023-09-05

2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester Production Method

Production Method 1

105-53-3

112811-65-1

866954-86-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 10 h, reflux
1.2 Reagents: Magnesium Solvents: Carbon tetrachloride ; 30 min, reflux; 2 h, reflux; reflux → -10 °C
1.3 Solvents: Toluene ; 20 min, -10 °C; 2 h, -10 °C
1.4 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 2 h, reflux
2.1 Solvents: Acetic anhydride ; 8 h, reflux

Reference

Synthesis, antimycobacterial and antibacterial evaluation of l-[(1R, 2S)-2-fluorocyclopropyl]fluoroquinolone derivatives containing an oxime functional moiety

Liu, Hongmin; et al, European Journal of Medicinal Chemistry, 2014, 86, 628-638

Production Method 2

112811-65-1

866954-86-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 10 h, reflux
2.1 Reagents: Carbon tetrachloride , Magnesium Solvents: Ethanol ; 30 min, reflux; 2 h, reflux; reflux → -10 °C
2.2 Solvents: Toluene ; 20 min, -10 °C; 2 h, -10 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 5
3.1 Reagents: p-Toluenesulfonic acid Solvents: Water ; 2 h, reflux
4.1 Solvents: Acetic anhydride ; 8 h, reflux

Reference

Synthesis, antimycobacterial and antibacterial evaluation of l-[(1R, 2S)-2-fluorocyclopropyl]fluoroquinolone derivatives containing an oxime functional moiety

Liu, Hongmin; et al, European Journal of Medicinal Chemistry, 2014, 86, 628-638

Production Method 3

112811-68-4

866954-86-1

Reaction Conditions

1.1 Solvents: Acetic anhydride ; 8 h, reflux

Reference

Synthesis, antimycobacterial and antibacterial evaluation of l-[(1R, 2S)-2-fluorocyclopropyl]fluoroquinolone derivatives containing an oxime functional moiety

Liu, Hongmin; et al, European Journal of Medicinal Chemistry, 2014, 86, 628-638

Production Method 4

112811-67-3

866954-86-1

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Water ; 2 h, reflux
2.1 Solvents: Acetic anhydride ; 8 h, reflux

Reference

Synthesis, antimycobacterial and antibacterial evaluation of l-[(1R, 2S)-2-fluorocyclopropyl]fluoroquinolone derivatives containing an oxime functional moiety

Liu, Hongmin; et al, European Journal of Medicinal Chemistry, 2014, 86, 628-638

Production Method 5

112811-66-2

105-53-3

866954-86-1

Reaction Conditions

1.1 Reagents: Carbon tetrachloride , Magnesium Solvents: Ethanol ; 30 min, reflux; 2 h, reflux; reflux → -10 °C
1.2 Solvents: Toluene ; 20 min, -10 °C; 2 h, -10 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 5
2.1 Reagents: p-Toluenesulfonic acid Solvents: Water ; 2 h, reflux
3.1 Solvents: Acetic anhydride ; 8 h, reflux

Reference

Synthesis, antimycobacterial and antibacterial evaluation of l-[(1R, 2S)-2-fluorocyclopropyl]fluoroquinolone derivatives containing an oxime functional moiety

Liu, Hongmin; et al, European Journal of Medicinal Chemistry, 2014, 86, 628-638

2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester Raw materials

2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester Preparation Products

2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester (866954-86-1)

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Additional information on 2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester

Comprehensive Overview of 2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester (CAS No. 866954-86-1)

The compound 2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester (CAS No. 866954-86-1) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethoxybenzoyl moiety and an ethoxyacrylate ester group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like 2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis methods, which aim to reduce environmental impact while maintaining efficiency. The compound's CAS No. 866954-86-1 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the key features of this compound is its versatility. The presence of both electron-withdrawing (trifluoro and methoxy groups) and electron-donating (ethoxyacrylate) substituents allows for diverse chemical modifications. This property is particularly valuable in medicinal chemistry, where slight structural changes can significantly alter a molecule's pharmacological profile. For instance, similar compounds have been explored as kinase inhibitors or anti-inflammatory agents, topics that are highly searched in scientific literature.

From a synthetic perspective, 2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester is often prepared via esterification and condensation reactions, which are well-documented in organic chemistry textbooks. Its stability under various conditions makes it suitable for scalable production, a critical factor for industrial applications. Researchers often inquire about its solubility, storage conditions, and handling precautions, which are essential for laboratory safety and reproducibility.

The agrochemical sector also shows keen interest in this compound, as fluorinated molecules are known for their pesticidal and herbicidal properties. With the global push toward precision agriculture and reduced pesticide residues, derivatives of CAS No. 866954-86-1 could play a pivotal role in next-generation formulations. This aligns with trending searches on environmentally friendly agrochemicals and sustainable farming practices.

In conclusion, 2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-ethoxyacrylic Acid Ethyl Ester represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted applications and adaptability to modern research trends ensure its continued relevance. Whether you're a chemist exploring structure-activity relationships or an industry professional seeking innovative solutions, this compound offers ample opportunities for discovery and development.